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Compound of Interest

Compound Name: N-Nitroso-L-proline

Cat. No.: B014511 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for N-Nitroso-L-proline

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with N-Nitroso-L-proline. Adherence to these

guidelines is paramount to ensure personal safety and the integrity of your research. N-nitroso

compounds are a class of chemicals that are often carcinogenic, and as such, require stringent

safety precautions.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling N-Nitroso-L-proline, a comprehensive PPE strategy is mandatory to minimize

exposure risk. The following equipment should be worn at all times in the laboratory when this

compound is in use.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1][2]

Protects against splashes,

dust, and vapors that can

cause serious eye irritation.

Hand Protection

Chemical impermeable gloves

(e.g., Butyl rubber or

SilverShield®). Gloves must

be inspected prior to use.[1]

Prevents skin contact, a

primary route of exposure.

Double-gloving is

recommended.

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat or a disposable, one-

piece protective suit with close

fittings at the ankles and

wrists.[1][3]

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or if symptoms of irritation are

experienced.[2] For certain

procedures, a NIOSH-

approved N-95 respirator may

be necessary.[3]

Protects against inhalation of

harmful dusts and aerosols.

Quantitative Safety Data
While specific occupational exposure limits for N-Nitroso-L-proline have not been established,

the available toxicity data underscores the need for cautious handling.[2]

Metric Value Species Route

LD50 (Lethal Dose,

50%)
203 mg/kg Mouse Intraperitoneal
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The International Agency for Research on Cancer (IARC) has classified N-Nitroso-L-proline
as Group 3: Not classifiable as to its carcinogenicity to humans. However, it is important to note

that many nitroso compounds are considered carcinogens.[4]

Experimental Protocol: Safe Handling Workflow
This step-by-step guide outlines the essential procedures for safely handling N-Nitroso-L-
proline, from preparation to disposal.

Preparation and Designated Area
All work with N-Nitroso-L-proline must be conducted in a designated area, such as a

certified chemical fume hood, to minimize inhalation exposure.[5]

Ensure the work area is well-ventilated.[2]

Before beginning, ensure all necessary PPE is donned correctly.

Verify the location and functionality of the nearest emergency safety shower and eyewash

station.

Handling and Use
Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Keep the container tightly closed when not in use and store it in a dry, cool, and well-

ventilated place.[2]

Do not eat, drink, or smoke in the designated work area.

Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1]
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Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

[1]

Use absorbent paper to collect any liquid spill material.[3] For solid spills, carefully sweep or

vacuum the material and place it in a suitable, closed container for disposal.[1]

Clean the spill area thoroughly to remove any residual contamination.[1]

First Aid Procedures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[2]

Eye Contact: Rinse with pure water for at least 15 minutes and seek medical attention.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1][2]

Disposal Plan
All N-Nitroso-L-proline waste must be treated as hazardous.

Collect waste in a suitable, closed, and properly labeled container.[1]

Dispose of the waste through a licensed hazardous material disposal company.[1]

Ensure compliance with all federal and local regulations regarding hazardous waste

disposal.[1]

Visualizing Safe Handling and Emergency
Procedures
To further clarify the procedural flow, the following diagrams illustrate the safe handling

workflow and the decision-making process during an emergency.
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1. Preparation

2. Handling

3. Disposal

Don PPE

Work in Designated Area
(Fume Hood)

Locate Emergency Equipment

Avoid Dust/Aerosols

Keep Container Closed

Collect in Labeled Container

Licensed Hazardous Waste Disposal
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Immediate Actions

Assessment

Cleanup (if safe)

Spill or Exposure Occurs

Evacuate Area Administer First Aid

Notify Supervisor

Assess Severity

Don Appropriate PPE

Contain and Clean Spill

Dispose of as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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